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Compound of Interest

Compound Name: AG-1909

Cat. No.: B605001 Get Quote

Technical Support Center: AG-1909 (REGN1908-
1909)
This technical support center provides researchers, scientists, and drug development

professionals with best practices for handling and diluting the AG-1909 antibody cocktail for

experimental use. AG-1909 is a 1:1 mixture of two fully human IgG4 monoclonal antibodies,

REGN1908 and REGN1909, that target the major cat allergen, Fel d 1.[1][2][3]

Frequently Asked Questions (FAQs)
Q1: What is the formulation of the AG-1909 antibody cocktail?

A: The AG-1909 cocktail is supplied as two separate lyophilized powders, REGN1908 and

REGN1909.[1][4] After reconstitution of each vial with sterile water, the resulting solution for

each antibody contains histidine, polysorbate 80, and sucrose at a pH of 5.8.[1][4] The two

solutions are then mixed in a 1:1 ratio to create the final AG-1909 cocktail.[1]

Q2: How should I reconstitute lyophilized AG-1909?

A: Before reconstitution, it is recommended to centrifuge the vials of lyophilized antibody to

ensure the powder is at the bottom of the tube.[5][6] Reconstitute each vial (REGN1908 and

REGN1909) separately with sterile, distilled water to a final concentration of 100 mg/mL.[1]
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After individual reconstitution, the two antibody solutions should be mixed in a 1:1 ratio to

obtain the final AG-1909 cocktail.[1]

Q3: What are the recommended storage conditions for AG-1909?

A:

Lyophilized Form: Lyophilized antibodies are very stable and can be stored at -20°C or -80°C

for several years.[5][7] For short-term storage before reconstitution, 4°C is also acceptable.

[8][9]

Reconstituted Solution: For long-term storage, it is advisable to aliquot the reconstituted

antibody cocktail into small, single-use volumes and store them at -20°C or -80°C.[8][10] To

prevent damage from repeated freeze-thaw cycles, the addition of a cryoprotectant like

glycerol to a final concentration of 50% can be considered, which will keep the solution liquid

at -20°C.[8] For short-term use (less than one week), the reconstituted antibody can be

stored at 4°C.[5] Avoid using frost-free freezers as they can cause temperature fluctuations

that may damage the antibody.[8][9]

Q4: What is the mechanism of action of AG-1909?

A: AG-1909 is a passive immunotherapy that works by blocking the activity of the major cat

allergen, Fel d 1.[11] The two monoclonal antibodies in the cocktail, REGN1908 and

REGN1909, bind to distinct epitopes on the Fel d 1 protein.[1] This binding prevents Fel d 1

from cross-linking IgE antibodies on the surface of mast cells and basophils, thereby inhibiting

their degranulation and the release of inflammatory mediators like histamine.[1][12]
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Issue Possible Cause Suggested Solution

Reduced or no antibody

activity in an in vitro assay.

Improper storage leading to

antibody degradation.

Ensure the antibody has been

stored at the recommended

temperature and protected

from freeze-thaw cycles.[13]

Use a fresh aliquot for the

experiment.

Incorrect antibody dilution.

Titrate the antibody to

determine the optimal

concentration for your specific

assay.

Contaminated reagents or

buffers.

Use fresh, sterile buffers and

reagents. Ensure no

preservatives like sodium

azide are present if they

interfere with the assay (e.g.,

with HRP-conjugated

antibodies).[10]

High background in an

immunoassay.

Non-specific binding of the

antibody.

Increase the number and

duration of wash steps.[14]

Optimize the concentration of

blocking agents (e.g., BSA) in

your buffers.[15]

Secondary antibody cross-

reactivity.

Run a control with only the

secondary antibody to check

for non-specific binding.[16]

Too much antibody used.

Reduce the concentration of

the primary and/or secondary

antibody.[14]

Precipitation or aggregation of

the antibody solution.
Multiple freeze-thaw cycles.

Aliquot the antibody into

single-use vials after

reconstitution to minimize

freeze-thaw cycles.[10]
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Incorrect buffer conditions.

Ensure the antibody is in a

suitable buffer for storage and

experimental use. The

formulation buffer for AG-1909

is at pH 5.8.[1]

Inconsistent results between

experiments.
Variability in pipetting.

Use calibrated pipettes and

ensure accurate and

consistent pipetting, especially

when preparing dilutions and

antibody cocktails.[17]

Differences in cell culture

conditions.

Maintain consistent cell culture

conditions, including cell

density and passage number,

for cellular assays.

Expired reagents.

Check the expiration dates of

all reagents, including the

antibodies and detection

reagents.[18]

Quantitative Data Summary
Table 1: Pharmacokinetic Parameters of REGN1908 and REGN1909 after a Single

Subcutaneous Dose[2][3]
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Parameter 150 mg Dose 300 mg Dose 600 mg Dose

REGN1908

Cmax (mg/L) 10.1 21.5 46.4

Tmax (days) 8.0 7.0 8.0

AUC (daymg/L) 227 487 1080

REGN1909

Cmax (mg/L) 8.6 17.8 39.1

Tmax (days) 8.0 7.0 8.0

AUC (daymg/L) 148 316 711

Cmax: Maximum serum concentration; Tmax: Time to reach maximum concentration; AUC:

Area under the concentration-time curve.

Experimental Protocols
Protocol 1: Reconstitution and Dilution of AG-1909 for In
Vitro Experiments

Preparation:

Bring the lyophilized vials of REGN1908 and REGN1909 to room temperature.

Briefly centrifuge the vials at 12,000 x g for 20 seconds to pellet the lyophilized powder.[5]

Reconstitution:

Aseptically add the required volume of sterile, distilled water to each vial to achieve a

concentration of 100 mg/mL.[1]

Gently swirl the vials to dissolve the contents. Avoid vigorous shaking or vortexing to

prevent protein denaturation.[6]

Preparation of AG-1909 Cocktail:

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.benchchem.com/product/b605001?utm_src=pdf-body
https://www.avivasysbio.com/technical-resources/protocols-procedures/reconstitution-storage-instructions
https://pmc.ncbi.nlm.nih.gov/articles/PMC8604232/
https://www.agrisera.com/en/blogg/technical-blog/2025/01/17/how-to-reconstitute-lyophilized-antibody-.html
https://www.benchchem.com/product/b605001?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b605001?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


In a sterile tube, combine equal volumes of the reconstituted REGN1908 and REGN1909

solutions to create a 1:1 antibody cocktail.[1]

Dilution for Cell-Based Assays:

Perform serial dilutions of the AG-1909 cocktail in your cell culture medium or assay buffer

to achieve the desired final concentrations for your experiment.

The optimal concentration should be determined empirically for each specific assay.

Protocol 2: In Vitro Mast Cell Degranulation Assay
This protocol is a general guideline for assessing the inhibitory effect of AG-1909 on Fel d 1-

induced mast cell degranulation.

Cell Culture:

Culture a suitable mast cell line (e.g., RBL-2H3) in the recommended growth medium.

Sensitization:

Sensitize the mast cells with IgE specific for Fel d 1 by incubating them with the IgE

overnight.

Treatment:

Wash the sensitized cells to remove unbound IgE.

Pre-incubate the cells with various concentrations of the AG-1909 cocktail for a specified

period (e.g., 1 hour). Include a vehicle control (culture medium without AG-1909).

Stimulation:

Challenge the cells with Fel d 1 allergen to induce degranulation. Include a negative

control (no Fel d 1) and a positive control (Fel d 1 without AG-1909).

Measurement of Degranulation:

Collect the cell culture supernatant.
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Measure the release of a degranulation marker, such as β-hexosaminidase or tryptase,

using a colorimetric assay kit.[19][20]

Quantify the amount of released marker by measuring the absorbance at the appropriate

wavelength using a microplate reader.

Data Analysis:

Calculate the percentage of degranulation inhibition for each concentration of AG-1909
compared to the positive control.

Plot the results to determine the dose-response relationship and the IC50 value of AG-
1909.
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Caption: Mechanism of action of AG-1909 in preventing allergic response.
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Caption: Workflow for in vitro mast cell degranulation assay with AG-1909.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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